Cas no 2763997-90-4 (4-(2-{(benzyloxy)carbonylamino}ethoxy)butanoic acid)

• Product Name: 4-(2-{(benzyloxy)carbonylamino}ethoxy)butanoic acid
• CAS No: 2763997-90-4
• MF: C₁₄H₁₉NO₅
• MW: 281.304364442825
• CID: 5612170
• PubChem ID: 165984472
• Update Time: 2025-06-13

4-(2-{(benzyloxy)carbonylamino}ethoxy)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2763997-90-4
• 4-(2-{[(benzyloxy)carbonyl]amino}ethoxy)butanoic acid
• EN300-34571763
• 4-(2-{(benzyloxy)carbonylamino}ethoxy)butanoic acid

• Inchi： 1S/C14H19NO5/c16-13(17)7-4-9-19-10-8-15-14(18)20-11-12-5-2-1-3-6-12/h1-3,5-6H,4,7-11H2,(H,15,18)(H,16,17)
• InChI Key： JEEREAKOMVDAIY-UHFFFAOYSA-N
• SMILES： O(CCNC(=O)OCC1C=CC=CC=1)CCCC(=O)O

Computed Properties

• Exact Mass: 281.12632271g/mol
• Monoisotopic Mass: 281.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.9Ų

Additional information on 4-(2-{(benzyloxy)carbonylamino}ethoxy)butanoic acid

Recent Advances in the Study of 4-(2-{(benzyloxy)carbonylamino}ethoxy)butanoic acid (CAS: 2763997-90-4)

4-(2-{(benzyloxy)carbonylamino}ethoxy)butanoic acid (CAS: 2763997-90-4) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly as a building block for peptide synthesis and as a modulator of biological pathways. Recent studies have shed light on its synthetic utility, pharmacological properties, and potential therapeutic applications.

The compound's structure includes a benzyloxycarbonyl (Cbz) protecting group, which is commonly used in peptide synthesis to protect amine functionalities. The presence of a butanoic acid moiety further enhances its versatility, allowing for conjugation with various biomolecules. Recent research has focused on optimizing the synthesis of 4-(2-{(benzyloxy)carbonylamino}ethoxy)butanoic acid to improve yield and purity, which are critical for its application in high-throughput screening and drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 4-(2-{(benzyloxy)carbonylamino}ethoxy)butanoic acid as a key intermediate in the synthesis of novel protease inhibitors. The study highlighted the compound's role in facilitating the introduction of specific functional groups that enhance binding affinity and selectivity toward target enzymes. These findings underscore the compound's potential in the development of next-generation therapeutics for diseases such as cancer and viral infections.

Another area of interest is the compound's application in prodrug design. A recent preprint on bioRxiv detailed the use of 4-(2-{(benzyloxy)carbonylamino}ethoxy)butanoic acid as a linker in antibody-drug conjugates (ADCs). The study reported that the compound's stability under physiological conditions and its ability to release active payloads in targeted cells make it a promising candidate for ADC development. This research aligns with the growing trend of leveraging synthetic chemistry to improve the efficacy and safety of biologics.

Despite these advancements, challenges remain in the large-scale production and application of 4-(2-{(benzyloxy)carbonylamino}ethoxy)butanoic acid. Issues such as cost-effectiveness, scalability, and regulatory compliance need to be addressed to fully realize its potential in commercial drug development. Ongoing research aims to tackle these challenges by exploring alternative synthetic routes and optimizing reaction conditions.

In conclusion, 4-(2-{(benzyloxy)carbonylamino}ethoxy)butanoic acid (CAS: 2763997-90-4) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its applications in peptide synthesis, prodrug design, and targeted therapy highlight its broad utility. Future studies are expected to further elucidate its mechanistic roles and expand its therapeutic applications, paving the way for innovative treatments in various disease areas.